N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H17NO2/c1-11-4-3-5-13(8-11)10-16(19)17-14-9-12(2)6-7-15(14)18/h3-9,18H,10H2,1-2H3,(H,17,19)
• InChI Key: LTFLAXXUHQMMCI-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CC(=O)NC2=C(C=CC(=C2)C)O

Description

N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide, also known as HMA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. HMA belongs to the class of compounds known as N-aryl-2-(arylalkyl)acetamides, which have been found to exhibit a range of biological activities.

Scientific Research Applications

N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide has been studied for its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In addition, N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide has been found to modulate the activity of glutamate receptors, which are involved in the regulation of neuronal activity.

Mechanism of Action

The mechanism of action of N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide involves its ability to inhibit the activity of COX-2, which results in a decrease in the production of inflammatory mediators such as prostaglandins. N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide has also been shown to modulate the activity of glutamate receptors, which can lead to a decrease in neuronal excitability and a reduction in the release of excitotoxic neurotransmitters. These mechanisms of action are thought to underlie the anti-inflammatory, analgesic, and neuroprotective effects of N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide have been studied in various in vitro and in vivo models. N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines in vitro. In addition, N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide has been shown to reduce pain and fever in animal models of inflammation. N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide has also been found to protect neurons from excitotoxicity and oxidative stress in vitro and in vivo. These findings suggest that N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide may have potential as a therapeutic agent for the treatment of inflammatory and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide in lab experiments is its well-characterized mechanism of action and biochemical effects. This allows researchers to design experiments that specifically target the anti-inflammatory, analgesic, and neuroprotective properties of N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide. However, one limitation of using N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide in lab experiments is its limited solubility in water, which can make it difficult to administer to animals or cells in vitro. In addition, the potential toxicity of N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide at high doses has not been fully characterized, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide. One area of interest is the development of more efficient synthesis methods for N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide that can produce larger quantities of the compound. Another area of interest is the optimization of the pharmacokinetic properties of N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide, such as its solubility and bioavailability, to improve its therapeutic potential. In addition, further studies are needed to fully characterize the toxicity profile of N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide and to determine its potential as a therapeutic agent for the treatment of inflammatory and neurodegenerative diseases.

Synthesis Methods

The synthesis method for N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide involves the reaction of 2-hydroxy-5-methylbenzoic acid with 3-methylbenzylamine in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is then acetylated with acetic anhydride to yield N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide. This synthesis method has been optimized for high yield and purity, and has been used in various studies to produce N-(2-hydroxy-5-methylphenyl)-2-(3-methylphenyl)acetamide for scientific research.